molecular formula C15H30O B040504 2-Cyclododecylpropan-1-ol CAS No. 118562-73-5

2-Cyclododecylpropan-1-ol

Cat. No. B040504
M. Wt: 226.4 g/mol
InChI Key: WKHTUDYDJUHYMK-UHFFFAOYSA-N
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Patent
US04948780

Procedure details

45 g of the mixture of isomers of 2-cyclododecenylpropan-l-ol from Example 1 were heated for 7 hours at 200° with 2 g of Raney nickel and 10 ml of ethanol in a shaken autoclave with 200 bar of hydrogen After removal of catalyst and solvent, the reaction mixture was distilled. At 105-110° C. and 0.7 mbar, 35 g of 2-cyclododecylpropan-l-ol were obtained.
[Compound]
Name
mixture
Quantity
45 g
Type
reactant
Reaction Step One
Name
2-cyclododecenylpropan-l-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2 g
Type
catalyst
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[C:1]1([CH:13]([CH3:16])[CH2:14][OH:15])[CH2:12][CH2:11][CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH2:5][CH2:4][CH2:3][CH:2]=1.[H][H]>[Ni].C(O)C>[CH:1]1([CH:13]([CH3:16])[CH2:14][OH:15])[CH2:12][CH2:11][CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1

Inputs

Step One
Name
mixture
Quantity
45 g
Type
reactant
Smiles
Name
2-cyclododecenylpropan-l-ol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CCCCCCCCCCC1)C(CO)C
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Name
Quantity
2 g
Type
catalyst
Smiles
[Ni]
Name
Quantity
10 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After removal of catalyst and solvent
DISTILLATION
Type
DISTILLATION
Details
the reaction mixture was distilled

Outcomes

Product
Name
Type
product
Smiles
C1(CCCCCCCCCCC1)C(CO)C
Measurements
Type Value Analysis
AMOUNT: MASS 35 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.